molecular formula C10H11IN2O2 B8475934 Pyridinium, 1-(2-carboxyethyl)-4-(cyanomethyl)-, iodide CAS No. 438582-91-3

Pyridinium, 1-(2-carboxyethyl)-4-(cyanomethyl)-, iodide

Cat. No. B8475934
CAS RN: 438582-91-3
M. Wt: 318.11 g/mol
InChI Key: TZRXDFLVDXNBRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridinium, 1-(2-carboxyethyl)-4-(cyanomethyl)-, iodide is a useful research compound. Its molecular formula is C10H11IN2O2 and its molecular weight is 318.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridinium, 1-(2-carboxyethyl)-4-(cyanomethyl)-, iodide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridinium, 1-(2-carboxyethyl)-4-(cyanomethyl)-, iodide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

438582-91-3

Product Name

Pyridinium, 1-(2-carboxyethyl)-4-(cyanomethyl)-, iodide

Molecular Formula

C10H11IN2O2

Molecular Weight

318.11 g/mol

IUPAC Name

3-[4-(cyanomethyl)pyridin-1-ium-1-yl]propanoic acid;iodide

InChI

InChI=1S/C10H10N2O2.HI/c11-5-1-9-2-6-12(7-3-9)8-4-10(13)14;/h2-3,6-7H,1,4,8H2;1H

InChI Key

TZRXDFLVDXNBRV-UHFFFAOYSA-N

Canonical SMILES

C1=C[N+](=CC=C1CC#N)CCC(=O)O.[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-cyanomethyl-pyridine 475 milligrams (0.004) mole were mixed with 1.0 gram of 3-iodopropionic acid (excess) in 100 ml round bottom flask. The flask was closed using a rubber septem and heated at 130 degrees Celsius using an oil bath for six hours. The flask was allowed to cool to ambient temperature and the reaction product was washed by triturating with ether. Acetone 30 ml was added and kept at room temperaturea for 12 hours. The precipitated product was filtered and washed with acetone, 755 mg (79%) of product was obtained.
Quantity
475 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Yield
79%

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